2,5-Dichlorothiophene-3-carbohydrazide
Overview
Description
2,5-Dichlorothiophene-3-carbohydrazide is a chemical compound with the molecular formula C5H4Cl2N2OS . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of 2,5-Dichlorothiophene-3-carbohydrazide consists of a thiophene ring with two chlorine atoms and a carbohydrazide group . The exact structural details are not provided in the search results.Scientific Research Applications
Pharmaceutical Testing
2,5-Dichlorothiophene-3-carbohydrazide: is utilized in pharmaceutical testing as a high-quality reference standard . Reference standards are crucial for ensuring the identity, quality, purity, and potency of pharmaceutical products by providing a benchmark against which other substances are compared.
Medicine
In the medical field, this compound is explored for its potential use in drug design and development. Its structure can be modified to create new compounds with possible therapeutic effects .
Agriculture
The compound’s derivatives may be investigated for their use in developing novel agrochemicals. These could include pesticides or herbicides, where the compound’s properties help in controlling pests or weeds .
Materials Science
2,5-Dichlorothiophene-3-carbohydrazide: can be a precursor for synthesizing advanced materials. For instance, it could be used in the creation of polymers or coatings with specific desired properties like increased resistance to heat or chemicals .
Environmental Science
This compound might be used in environmental science research to study its degradation products or its impact on various ecosystems. Understanding its behavior in the environment can inform its safe use and disposal .
Analytical Chemistry
In analytical chemistry, 2,5-Dichlorothiophene-3-carbohydrazide serves as a reagent or a standard in various chemical analyses. It helps in the quantification and qualification of samples in research and industrial applications .
Biochemistry
Research in biochemistry may involve this compound when studying its interaction with biological molecules. It could be part of assays that investigate enzyme inhibition or receptor binding .
Chemical Engineering
Finally, in chemical engineering, 2,5-Dichlorothiophene-3-carbohydrazide could be used in process development. This might include its role in catalysis, or in the design of processes for mass production of chemicals .
Safety and Hazards
properties
IUPAC Name |
2,5-dichlorothiophene-3-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2OS/c6-3-1-2(4(7)11-3)5(10)9-8/h1H,8H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVGRHOXSKSEHSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1C(=O)NN)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichlorothiophene-3-carbohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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